2-((5-amino-4-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4H-1,2,4-triazol-3-yl)thio)-N-(furan-2-ylmethyl)acetamide

• Molecular Formula: C16H18N6O4S
• Molecular Weight: 390.4 g/mol
• IUPAC Name: 2-[3-amino-5-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanyl-1,2,4-triazol-4-yl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C16H18N6O4S/c17-15-20-21-16(27-10-14(24)19-8-12-4-2-6-26-12)22(15)9-13(23)18-7-11-3-1-5-25-11/h1-6H,7-10H2,(H2,17,20)(H,18,23)(H,19,24)
• InChI Key: GFARPCHYQKJOTK-UHFFFAOYSA-N
• SMILES: C1=COC(=C1)CNC(=O)CN2C(=NN=C2SCC(=O)NCC3=CC=CO3)N

Description

2-((5-amino-4-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4H-1,2,4-triazol-3-yl)thio)-N-(furan-2-ylmethyl)acetamide is a chemical compound that has been used extensively in scientific research. This compound is synthesized using a specific method that involves the use of various reagents and solvents. The compound has been found to have several biochemical and physiological effects, and its mechanism of action has been studied in detail.

Mechanism of Action

The mechanism of action of 2-((5-amino-4-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4H-1,2,4-triazol-3-yl)thio)-N-(furan-2-ylmethyl)acetamide is not fully understood. However, it has been found to inhibit the activity of certain enzymes and proteins. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a role in inflammation. It has also been shown to inhibit the activity of certain proteins that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects
This compound has several biochemical and physiological effects. This compound has been found to have anti-inflammatory, anti-cancer, and anti-oxidant properties. It has also been found to have neuroprotective effects and has been studied for its potential use in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-((5-amino-4-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4H-1,2,4-triazol-3-yl)thio)-N-(furan-2-ylmethyl)acetamide in lab experiments include its ability to inhibit the activity of certain enzymes and proteins, its anti-inflammatory and anti-cancer properties, and its neuroprotective effects. However, the limitations of using this compound include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 2-((5-amino-4-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4H-1,2,4-triazol-3-yl)thio)-N-(furan-2-ylmethyl)acetamide. These include further studies to fully understand its mechanism of action, its potential use in the treatment of various diseases, and its potential use in drug discovery and development. Additionally, further studies are needed to determine the potential toxicity of this compound and its safety for use in humans.
In conclusion, this compound is a chemical compound that has been extensively studied in scientific research. This compound has several biochemical and physiological effects, including anti-inflammatory, anti-cancer, and neuroprotective properties. Its mechanism of action has been studied in detail, and it has been found to inhibit the activity of certain enzymes and proteins. While there are limitations to the use of this compound in lab experiments, its potential for use in the treatment of various diseases and in drug discovery and development makes it an important area of study for future research.

Synthesis Methods

The synthesis of 2-((5-amino-4-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4H-1,2,4-triazol-3-yl)thio)-N-(furan-2-ylmethyl)acetamide involves the use of several reagents and solvents. The first step involves the reaction of furan-2-ylmethylamine with 2-bromoacetic acid to form furan-2-ylmethyl-2-bromoacetamide. This intermediate is then reacted with thiourea to form furan-2-ylmethyl-2-thioureaacetamide. The next step involves the reaction of this intermediate with 5-amino-4-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4H-1,2,4-triazole-3-thiol to form this compound.

Scientific Research Applications

2-((5-amino-4-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4H-1,2,4-triazol-3-yl)thio)-N-(furan-2-ylmethyl)acetamide has been used extensively in scientific research. This compound has been found to have several biochemical and physiological effects, and its mechanism of action has been studied in detail. The compound has been used in various studies related to cancer, inflammation, and other diseases. It has also been used in studies related to drug discovery and development.